Cas no 2138556-56-4 (1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one)

• Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one
• CAS No: 2138556-56-4
• MF: C₁₁H₁₇F₃N₂O₂
• MW: 266.260093450546
• CID: 6406009
• PubChem ID: 165952007
• Update Time: 2025-10-28

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one
• EN300-1160881
• 2138556-56-4
• 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one

• Inchi： 1S/C11H17F3N2O2/c1-15-4-5-16(10(15)18)9-6-7(17)2-3-8(9)11(12,13)14/h7-9,17H,2-6H2,1H3
• InChI Key： VPVWKGYXJZJCEC-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(N(C)CC1)=O)O)(F)F

Computed Properties

• Exact Mass: 266.12421228g/mol
• Monoisotopic Mass: 266.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one

Introduction to 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one (CAS No. 2138556-56-4)

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one (CAS No. 2138556-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of imidazolidinones and is characterized by the presence of a trifluoromethyl group and a hydroxylated cyclohexyl ring. These structural elements contribute to its distinct chemical properties and biological activities.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance metabolic stability and lipophilicity, which are crucial for drug efficacy and bioavailability. The hydroxylated cyclohexyl ring, on the other hand, provides additional points of interaction with biological targets, potentially enhancing the compound's binding affinity and selectivity. These features make 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of this compound, particularly its potential as a modulator of various biological pathways. One notable area of research is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, preliminary in vitro studies have shown that 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This activity suggests that the compound may have therapeutic potential in diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one has been investigated for its effects on cellular signaling pathways. Research has demonstrated that the compound can modulate the activity of transcription factors and other signaling molecules, leading to altered gene expression profiles. This modulation can have far-reaching implications for cellular function and may contribute to the compound's therapeutic effects.

The pharmacokinetic profile of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one has also been studied in detail. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with specific conditions. These findings have sparked interest from pharmaceutical companies and academic researchers alike, leading to increased investment in further clinical development.

The synthesis of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one involves several steps that require careful optimization to achieve high yields and purity. The key synthetic routes involve the formation of the imidazolidinone core followed by functionalization with the hydroxylated cyclohexyl and trifluoromethyl groups. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, making it more accessible for large-scale production.

In conclusion, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methylimidazolidin-2-one (CAS No. 2138556-56-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent is supported by preclinical studies and early clinical trials, making it an exciting candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to its growing importance in medicinal chemistry.